3-[(4-chlorophenyl)methyl]-N-{3-[ethyl(3-methylphenyl)amino]propyl}-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: 3-[(4-chlorophenyl)methyl]-N-[3-(N-ethyl-3-methylanilino)propyl]-4-oxo-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C28H35ClN4O2S/c1-3-32(23-7-4-6-19(2)16-23)15-5-14-30-26(34)21-10-13-24-25(17-21)31-28(36)33(27(24)35)18-20-8-11-22(29)12-9-20/h4,6-9,11-12,16,21,24-25H,3,5,10,13-15,17-18H2,1-2H3,(H,30,34)(H,31,36)
• InChI Key: CTOAZEZPQRSAOY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCCNC(=O)C1CCC2C(C1)NC(=S)N(C2=O)CC3=CC=C(C=C3)Cl)C4=CC=CC(=C4)C
• Molecular Formula: C28H35ClN4O2S
• Molecular Weight: 527.1 g/mol
• CAS No.: 422283-52-1

Description

3-[(4-chlorophenyl)methyl]-N-{3-[ethyl(3-methylphenyl)amino]propyl}-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a synthetic small molecule believed to function as a potent and selective inhibitor of Bruton's Tyrosine Kinase (BTK). Based on its structural similarity to other 4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline derivatives , this compound is designed to bind irreversibly to the cysteine-481 residue in the BTK active site via its 2-thioxo group, leading to sustained inhibition of B-cell receptor signaling. This mechanism makes it a critical research tool for investigating the pathophysiology of B-cell malignancies like chronic lymphocytic leukemia and autoimmune diseases such as rheumatoid arthritis. Researchers can utilize this compound in in vitro and in vivo studies to elucidate BTK's role in cellular proliferation, survival, and differentiation, providing valuable insights for the development of novel targeted therapies. This product is strictly For Research Use Only and is not approved for human or veterinary diagnosis or treatment.

Biological Activity

The compound 3-[(4-chlorophenyl)methyl]-N-{3-[ethyl(3-methylphenyl)amino]propyl}-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide , also known as K284-3577, belongs to a class of heterocyclic compounds that exhibit a range of biological activities. Its complex structure suggests potential pharmacological applications, particularly in the fields of antimicrobial and anticancer therapies. This article reviews the biological activity of this compound based on available research findings.

• Molecular Formula : C28H29ClN4O2S
• IUPAC Name : 3-[(4-chlorophenyl)methyl]-N-{3-[ethyl(3-methylphenyl)amino]propyl}-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• SMILES Notation : CCN(CCCNC(c(cc1)cc(NC(N2Cc(cc3)ccc3Cl)=S)c1C2=O)=O)c1cc(C)ccc1

Antimicrobial Activity

Recent studies indicate that compounds with similar structural characteristics have demonstrated significant antimicrobial properties. For instance, derivatives containing the sulfanylidene moiety have shown moderate to strong activity against various bacterial strains such as Salmonella typhi and Bacillus subtilis. The mechanism of action is primarily attributed to their ability to inhibit bacterial growth through enzyme inhibition and disruption of cellular processes .

Enzyme Inhibition

The compound has been evaluated for its potential as an enzyme inhibitor. Research indicates that similar compounds exhibit strong inhibitory effects on enzymes such as acetylcholinesterase (AChE) and urease. For instance, some derivatives reported IC50 values significantly lower than standard inhibitors, suggesting that K284-3577 may also possess similar enzyme inhibitory capabilities .

Compound	IC50 (µM)	Target Enzyme
K284-3577	TBD	AChE/Urease
Thiourea	21.25	Urease

Anticancer Potential

The anticancer activity of related compounds has been documented extensively. Compounds featuring the tetrahydroquinazoline scaffold have shown promise in inhibiting cancer cell proliferation and inducing apoptosis in various cancer cell lines. The mechanism often involves the modulation of cell cycle regulators and induction of oxidative stress within cancer cells .

Case Studies and Research Findings

• Synthesis and Evaluation : A series of studies synthesized derivatives of tetrahydroquinazoline and evaluated their biological activities. These studies found that modifications in the side chains significantly influenced both antimicrobial and anticancer activities.
• Structure-Activity Relationship (SAR) : Detailed SAR analyses revealed that specific substituents on the phenyl rings enhance biological activity by improving binding affinity to target enzymes or receptors.
• In Vivo Studies : While many in vitro studies support the efficacy of similar compounds, comprehensive in vivo evaluations are necessary to confirm these findings in living organisms.

Comparison with Similar Compounds

Quinazoline Derivatives

Quinazoline-based compounds are well-studied for their pharmacological properties. The target compound shares structural similarities with 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide () and 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide (). Key differences include:

• Core modifications : The target compound has a tetrahydroquinazoline core (partially saturated), whereas and compounds are fully aromatic 3,4-dihydroquinazolines.
• Substituents : The target features a 4-chlorophenylmethyl group at position 3, while and compounds have a 4-chlorophenyl directly attached.
• Side chains : The target’s carboxamide side chain includes a tertiary amine (ethyl and 3-methylphenyl), whereas and compounds have simpler sulfamoylphenyl or trimethylphenyl acetamide groups.

Table 1: Comparison of Quinazoline Derivatives

Compound	Core Structure	Position 3 Substituent	Position 2 Group	Side Chain at Position 7
Target Compound	Tetrahydroquinazoline	4-Chlorophenylmethyl	Sulfanylidene	N-Propyl tertiary amine (ethyl, 3-MePh)
Compound (477329-16-1)	3,4-Dihydroquinazoline	4-Chlorophenyl	Sulfanylacetamide	Sulfamoylphenyl acetamide
Compound (763114-31-4)	3,4-Dihydroquinazoline	4-Chlorophenyl	Sulfanylacetamide	2,4,6-Trimethylphenyl acetamide

The tertiary amine side chain could increase lipophilicity, affecting membrane permeability .

Thiazolidinone and Benzothiazole Derivatives

describes N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamide derivatives (e.g., compounds 4g, 4n). These differ significantly from the target compound:

• Core structure: Thiazolidinone or benzothiazole vs. tetrahydroquinazoline.
• Functional groups: The target’s sulfanylidene contrasts with the thiazolidinone’s carbonyl and sulfur atoms.

Table 2: Thiazolidinone/Benzothiazole vs. Target Compound

Compound	Core Structure	Key Functional Groups	Synthesis Yield
4g ()	Thiazolidinone	4-Chlorophenyl, benzothiazole	70%
4n ()	Thiazolidinone	4-Chlorophenyl, acetamide	45%
Target Compound	Tetrahydroquinazoline	4-Chlorophenylmethyl, sulfanylidene	N/A

The tetrahydroquinazoline core may offer greater metabolic stability compared to thiazolidinones, which are prone to hydrolysis .

Cyanoacetamide Derivatives

highlights 2-cyano-2-[2-(aryl)hydrazinylidene]-N-(4-sulfamoylphenyl)acetamides (e.g., 13a–e). These compounds feature:

• Cyanohydrazone moieties vs. the target’s sulfanylidene.
• Sulfamoylphenyl groups vs. the target’s tertiary amine side chain.

The absence of a sulfamoyl group in the target may reduce polarity, enhancing blood-brain barrier penetration .

Miscellaneous Compounds

lists compounds like N-[2-[(4-chlorophenyl)methyl]disulfanyl]ethyldican-1-amine hydrochloride (624206) and 2-phenyl-N-[3-[4-[3-[2-phenylquinoline-4-carbonyl]amino]propyl]piperazin-1-yl]propyl]quinoline-4-carboxamide hydrochloride (674092).

• Chlorophenyl groups : Common in 624206 and the target.
• Amide linkages : Present in 674092 and the target.
• Structural complexity : Both 674092 and the target feature multi-component side chains, though 674092 includes a piperazine ring, which is absent in the target.

Q & A

Q. Which in vivo models are suitable for evaluating therapeutic potential?

• Methodology :
• Xenograft mouse models for oncology studies (e.g., inhibition of tumor growth).
• Pharmacokinetic profiling in rodents to determine half-life and bioavailability.
• Toxicology screens (e.g., liver enzyme assays) to identify dose-limiting toxicities .